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Compound of Interest

Compound Name: N-Cbz-7-Aminoheptanoic acid

Cat. No.: B2918806

An In-depth Technical Guide to N-Chz-7-
Aminoheptanoic Acid

This technical guide provides a comprehensive overview of N-Cbz-7-Aminoheptanoic acid, a
key building block in synthetic and medicinal chemistry. It is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its
properties, synthesis, and applications.

Core Compound Identification

o Chemical Name: N-Cbz-7-Aminoheptanoic acid
« CAS Number: 23434-37-9[1][2]

e Molecular Formula: C15H21NO4[1][2][3]

e Molecular Weight: 279.33 g/mol [2]

Physicochemical and Handling Properties

The following table summarizes the key quantitative data and handling information for N-Cbz-7-
Aminoheptanoic acid.
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Property Value Reference
Molecular Weight 279.33 g/mol [2]

White to Almost white
Appearance

powder/crystal
Storage Condition -20°C [1]
Shipping Condition Ambient Temperature [1]

Molecular Structure and Functional Groups

N-Cbhz-7-Aminoheptanoic acid is an aliphatic linker molecule. Its structure consists of a
seven-carbon chain, with a carboxylic acid group at one terminus and an amine group at the
other. The amine group is protected by a benzyloxycarbonyl (Cbz or Z) group. This protecting
group is crucial for its application in controlled chemical synthesis, preventing the amine from

undergoing unwanted reactions.[1]
The key functional groups are:

o Carboxylic Acid (-COOH): This group can be activated to react with primary amines to form

stable amide bonds.[1]

e N-Cbz Protected Amine (-NH-Cbz): The Cbz group is a common amine protecting group in
peptide synthesis and can be removed under specific conditions, typically through
hydrogenolysis.[1]

Experimental Protocols
4.1. General Synthesis of N-Cbz-7-Aminoheptanoic Acid

This protocol describes a common method for the N-protection of 7-aminoheptanoic acid using
benzyl chloroformate.[2]

Materials:

e 7-Aminoheptanoic acid
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e Benzyl chloroformate

e Sodium hydroxide (NaOH) solution (2N)

e Hydrochloric acid (HCI) solution (3N)

o Diethyl ether (Et20)

o Ethyl acetate (EtOAC)

¢ Anhydrous sodium sulfate (Na2S04)

e |ce bath

Stirring apparatus
Procedure:

e Dissolve 7-aminoheptanoic acid (1 equivalent) in a 2N NaOH solution and cool the mixture to
0°C in an ice bath.

e Add a solution of benzyl chloroformate (1.1 equivalents) dropwise to the cooled amino acid
solution under vigorous stirring.

e Maintain vigorous stirring for 30 minutes at 0°C.

o Wash the reaction mixture with diethyl ether to remove unreacted benzyl chloroformate.
 Acidify the aqueous solution to a pH of 2 using a 3N HCI solution.

» Extract the product with ethyl acetate.

e Dry the organic phase over anhydrous sodium sulfate.

o Evaporate the solvent under reduced pressure to yield N-Cbhz-7-aminoheptanoic acid.
Avyield of 88% has been reported for this procedure.[2]

4.2. Deprotection of the Cbz Group
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The Cbz group can be removed to yield the free amine, which is then available for further
reactions. A standard method for this is hydrogenolysis.

Materials:

N-Cbz-7-Aminoheptanoic acid

Palladium on carbon (Pd/C) catalyst

Methanol or other suitable solvent

Hydrogen gas (H2) source

Procedure:

e Dissolve N-Cbz-7-Aminoheptanoic acid in a suitable solvent like methanol.

e Add a catalytic amount of Pd/C.

e Subject the mixture to a hydrogen atmosphere (e.g., by bubbling hydrogen gas through the
solution or using a hydrogenation apparatus).

e Monitor the reaction until completion (e.g., by TLC).

 Filter off the Pd/C catalyst.

Evaporate the solvent to obtain the deprotected 7-aminoheptanoic acid.

Applications in Research and Drug Development

N-Cbhz-7-Aminoheptanoic acid serves as a versatile building block and linker in several areas
of chemical and pharmaceutical research.

o Peptide Synthesis: As a protected amino acid, it can be incorporated into peptide chains. The
Cbz group prevents the amine from reacting during peptide coupling steps.[4][5]

o PROTAC Linkers: This molecule is used in the synthesis of Proteolysis Targeting Chimeras
(PROTACS).[3] The aliphatic chain acts as a linker to connect a ligand for a target protein
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and a ligand for an E3 ubiquitin ligase.

o Organic Synthesis: The bifunctional nature of this compound makes it a useful intermediate

in the synthesis of more complex molecules.[4]

Visualized Workflows and Concepts

The following diagrams illustrate key processes and concepts related to N-Chz-7-
Aminoheptanoic acid.
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Synthesis of N-Cbhz-7-Aminoheptanoic Acid

Reactants Reaction Conditions
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Deprotection and Further Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Cbz-7-Aminoheptanoic acid CAS number and
molecular structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2918806#n-cbz-7-aminoheptanoic-acid-cas-number-
and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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